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Compound of Interest

Compound Name: 2-Ethoxyphenol-d5

Cat. No.: B019196 Get Quote

An In-depth Technical Guide to 2-Ethoxyphenol-d5: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,

and applications of 2-Ethoxyphenol-d5. The document is intended for researchers, scientists,

and drug development professionals who utilize stable isotope-labeled compounds in their

work. 2-Ethoxyphenol-d5 is the deuterated analog of 2-Ethoxyphenol, a compound used in

the synthesis of pharmaceuticals and as a flavoring agent.[1][2] The incorporation of five

deuterium atoms in the ethoxy group makes 2-Ethoxyphenol-d5 a valuable internal standard

for mass spectrometry-based quantitative analysis.[3][4]

Chemical and Physical Properties
The chemical and physical properties of 2-Ethoxyphenol-d5 are summarized in the table

below. For comparison, the properties of its non-deuterated counterpart, 2-Ethoxyphenol, are

also provided.
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Property 2-Ethoxyphenol-d5 2-Ethoxyphenol

CAS Number 117320-30-6[5][6] 94-71-3[1]

Molecular Formula C₈H₅D₅O₂[7] C₈H₁₀O₂[1]

Molecular Weight 143.19 g/mol [5] 138.16 g/mol [1]

IUPAC Name
2-(1,1,2,2,2-

pentadeuterioethoxy)phenol[5]
2-ethoxyphenol[1]

Synonyms

Guaethol-d5, Catechol

Monoethyl Ether-d5, o-

Ethoxyphenol-d5[3][4]

Guaethol, Catechol monoethyl

ether, o-Ethoxyphenol[1]

Appearance Colorless Liquid[8][9] Low-melting solid or liquid[1]

Melting Point Not available 20-25 °C[1]

Boiling Point Not available 216-217 °C[1]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate, Methanol[8]
Not specified

Polar Surface Area (PSA) 29.46 Å²[3] 29.5 Å²[1]

LogP 1.79[3] 1.7[1]

Chemical Structure
The chemical structure of 2-Ethoxyphenol-d5 consists of a catechol ring with one of the

hydroxyl groups etherified with a deuterated ethyl group.

Identifier 2-Ethoxyphenol-d5

SMILES
[2H]C([2H])([2H])C([2H])

([2H])OC1=CC=CC=C1O[5]

InChI
InChI=1S/C8H10O2/c1-2-10-8-6-4-3-5-7(8)9/h3-

6,9H,2H2,1H3/i1D3,2D2[5]

InChIKey MOEFFSWKSMRFRQ-ZBJDZAJPSA-N[5]
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Experimental Protocols
Synthesis of 2-Ethoxyphenol-d5
The synthesis of 2-Ethoxyphenol-d5 can be achieved by the ethylation of catechol using a

deuterated ethylating agent. The following is a representative protocol based on the synthesis

of the non-deuterated analog.[10]

Materials:

Catechol (1,2-dihydroxybenzene)

Iodoethane-d5 (or another suitable deuterated ethylating agent like diethyl-d10 sulfate)

Sodium hydroxide (NaOH)

Toluene

Hydrochloric acid (HCl)

Water

Procedure:

Dissolve catechol and sodium hydroxide in a mixture of toluene and water in a reaction

vessel.

Stir the mixture and add iodoethane-d5 dropwise at room temperature.

Heat the reaction mixture to 60-65°C and maintain for several hours with continuous stirring.

Monitor the reaction progress using a suitable technique (e.g., TLC or GC-MS).

After the reaction is complete, cool the mixture to room temperature.

Separate the organic layer and wash it with a dilute HCl solution and then with water.

Dry the organic layer over anhydrous sodium sulfate and filter.
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Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude 2-Ethoxyphenol-d5 by vacuum distillation or column chromatography.
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Catechol

NaOH, Toluene/Water

Iodoethane-d5

2-Ethoxyphenol-d5O-alkylation Aqueous Workup &
Purification

Isolation
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Sample Preparation

Instrumental Analysis

Data Processing

Biological or
Environmental Sample

Add Known Amount of
2-Ethoxyphenol-d5

Extraction of Analytes

LC-MS or GC-MS Analysis

Injection

Quantification using
Peak Area Ratios

Data Acquisition

Concentration of
2-Ethoxyphenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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